![molecular formula C9H10O3 B041392 4-Hydroxy-3,5-dimethylbenzoic acid CAS No. 4919-37-3](/img/structure/B41392.png)
4-Hydroxy-3,5-dimethylbenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-hydroxy-3,5-dimethylbenzoic acid involves several steps, including condensation, cyclization, and oxidation processes. For example, 2-amino-4,5-dimethylbenzoic acid was synthesized from 3,4-dimethyl aniline by condensation with chloral hydrate and hydroxylamine hydrochloride, followed by cyclization with concentrated H2SO4, and then oxidation in alkaline hydrogen peroxide solution, achieving an overall yield of 34.3% (Cheng Lin, 2013).
Molecular Structure Analysis
Accurate determination of molecular structure is crucial for understanding the properties and reactivity of a compound. X-ray crystallography has been a valuable tool in this regard. For instance, the molecular structure of 3,5-dimethylbenzoic acid was determined by X-ray crystallography, revealing monoclinic space group P21/n with detailed bond distances and angles, providing insight into the structural characteristics of similar compounds (M. Colapietro et al., 1984).
Chemical Reactions and Properties
The reactivity and transformation of this compound under different conditions have been studied, showing how bacterial catabolism can differ significantly among species, affecting the degradation pathways and products formed. Pseudomonas sp. and Rhodococcus rhodochrous exhibit different metabolic routes when breaking down this compound, leading to distinct metabolites (R. B. Cain et al., 1997).
Physical Properties Analysis
The physical properties, such as crystal structure and phase behavior, significantly impact the material's applications. Studies on related compounds have detailed the crystal packing, hydrogen bond interactions, and molecular conformations, offering insights into the solid-state properties that can influence the handling and use of this compound (Ben Ebersbach et al., 2022).
Chemical Properties Analysis
Understanding the chemical properties, such as acidity, basicity, and reactivity towards other chemical species, is essential for the application of this compound in synthesis and other chemical processes. Investigations into the synthesis and properties of similar compounds provide a foundation for predicting the behavior of this compound in various chemical environments (ShangJing Yang & W. Denny, 2009).
Safety and Hazards
4-Hydroxy-3,5-dimethylbenzoic acid may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection . In case of skin contact, wash off immediately with plenty of water for at least 15 minutes and get medical attention .
Mechanism of Action
Target of Action
It is widely used as a reagent for potent transthyretin (ttr) amyloidogenesis inhibitors . TTR is a protein that carries the thyroid hormone thyroxine (T4) and retinol-binding protein bound to retinol.
Mode of Action
As a reagent for TTR amyloidogenesis inhibitors, it may interact with TTR to prevent or reduce the formation of amyloid fibrils, which are associated with several diseases, including familial amyloid polyneuropathy and senile systemic amyloidosis .
Biochemical Pathways
Given its role as a reagent for TTR amyloidogenesis inhibitors, it may be involved in the regulation of amyloid fibril formation and deposition .
Result of Action
As a reagent for ttr amyloidogenesis inhibitors, its action could potentially result in the reduction or prevention of amyloid fibril formation, thereby mitigating the pathological effects of amyloid diseases .
Biochemical Analysis
Cellular Effects
It is known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is stable and does not degrade over time .
Metabolic Pathways
It is known that the compound interacts with various enzymes and cofactors .
Transport and Distribution
It is known that the compound interacts with various transporters and binding proteins .
Subcellular Localization
It is known that the compound can be directed to specific compartments or organelles within the cell .
properties
IUPAC Name |
4-hydroxy-3,5-dimethylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMNHTTWQSSUZHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20197704 | |
Record name | 4-Hydroxy-3,5-dimethylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20197704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4919-37-3 | |
Record name | 4-Hydroxy-3,5-dimethylbenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4919-37-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxy-3,5-dimethylbenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004919373 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4919-37-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=68319 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Hydroxy-3,5-dimethylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20197704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoic acid, 4-hydroxy-3,5-dimethyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.109.047 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-hydroxy-3,5-dimethylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the different metabolic fates of 4-hydroxy-3,5-dimethylbenzoic acid in Rhodococcus rhodochrous N75 and Pseudomonas sp. strain HH35?
A: The two bacterial strains exhibit distinct metabolic pathways for this compound. Rhodococcus rhodochrous N75 degrades the compound and accumulates 2,6-dimethylhydroquinone as a metabolite. [, ] In contrast, Pseudomonas sp. strain HH35 converts both the acid and 2,6-dimethylhydroquinone into a novel dead-end metabolite identified as 4-acetonyl-4-hydroxy-2-methylbut-2-en-1,4-olide, which exists predominantly in its enol carboxylate form in aqueous solutions. [, ]
Q2: How was the structure of the novel metabolite, 4-acetonyl-4-hydroxy-2-methylbut-2-en-1,4-olide, confirmed?
A: The structure of this dead-end metabolite was elucidated through a combination of techniques, including mass spectrometry, 1H and 13C NMR spectroscopy, and UV spectroscopy. [, ] These analyses provided a comprehensive understanding of its chemical structure and confirmed its identity as a cyclic tautomer of (3-methylmaleyl)acetone.
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